![molecular formula C21H26N4O B2365766 5-tert-butyl-3-phenyl-N-(tetrahydrofuran-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine CAS No. 896067-09-7](/img/structure/B2365766.png)
5-tert-butyl-3-phenyl-N-(tetrahydrofuran-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
Description
5-tert-butyl-3-phenyl-N-(tetrahydrofuran-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C21H26N4O and its molecular weight is 350.466. The purity is usually 95%.
BenchChem offers high-quality 5-tert-butyl-3-phenyl-N-(tetrahydrofuran-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-tert-butyl-3-phenyl-N-(tetrahydrofuran-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Applications
One study discusses the synthesis of new pyrazole and antibacterial pyrazolopyrimidine derivatives, highlighting the potential of these compounds in combating bacterial infections. The compounds were fully characterized using NMR, IR, and HRMS techniques, and some exhibited significant antibacterial activity (Rahmouni et al., 2014)(Rahmouni et al., 2014).
Innovative Synthesis Methods
Another piece of research focused on a new, simple, and efficient method for synthesizing imidazo-azines, including compounds structurally similar to the one , by flash vacuum thermolysis of tert-butylimines. This method demonstrates the versatility in synthesizing complex heterocyclic compounds, potentially useful in various scientific applications (Justyna et al., 2017)(Justyna et al., 2017).
Insecticidal and Antibacterial Potential
Further, a study on the synthesis of pyrimidine linked pyrazole heterocyclics via microwave irradiative cyclocondensation evaluated these compounds for insecticidal and antibacterial potential. This highlights the role of such compounds in developing new pesticides and antibacterial agents (Deohate & Palaspagar, 2020)(Deohate & Palaspagar, 2020).
Anti-Mycobacterial Activity
Research into the anti-mycobacterial activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines demonstrated potent in vitro growth inhibition of Mycobacterium tuberculosis, indicating their potential as therapeutic agents against tuberculosis (Sutherland et al., 2022)(Sutherland et al., 2022).
Serotonin Receptor Antagonists
Lastly, the synthesis and evaluation of 3-(arylsulfonyl)-2-(methylthio)pyrazolo[1,5-a]pyrimidines as serotonin 5-HT6 receptor antagonists have been studied. These compounds exhibit picomolar level activity, suggesting their potential in neurological and psychiatric disorder treatments (Ivachtchenko et al., 2013)(Ivachtchenko et al., 2013).
properties
IUPAC Name |
5-tert-butyl-N-(oxolan-2-ylmethyl)-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O/c1-21(2,3)18-12-19(22-13-16-10-7-11-26-16)25-20(24-18)17(14-23-25)15-8-5-4-6-9-15/h4-6,8-9,12,14,16,22H,7,10-11,13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHBFJWDXUQVSCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC2=C(C=NN2C(=C1)NCC3CCCO3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-tert-butyl-N-(oxolan-2-ylmethyl)-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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